Cas no 2137572-23-5 (2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino-)

• Product Name: 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino-
• CAS No: 2137572-23-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5256026
• Update Time: 2025-06-10

2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino-

• Inchi： 1S/C7H10N2O2/c8-5-7(3-1-2-4-7)6(10)11-9-5/h1-4H2,(H2,8,9)
• InChI Key： VXDXLBYSDKJVHG-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCC2)C(N)=NO1

Additional information on 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino-

Comprehensive Overview of 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino- (CAS No. 2137572-23-5)

The compound 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino- (CAS No. 2137572-23-5) is a spirocyclic heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a spiro junction between a 2-oxa-3-azaspiro ring system and a non-en-1-one moiety, makes it a versatile scaffold for drug discovery. The presence of an amino group at the 4-position further enhances its potential as a building block for bioactive molecules. Researchers are particularly interested in its applications as a key intermediate in synthesizing novel enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy development.

In recent years, the demand for spirocyclic compounds like 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino- has surged due to their conformational rigidity and ability to mimic natural product architectures. This compound's CAS No. 2137572-23-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its spirocyclic core is analogous to motifs found in FDA-approved drugs, driving interest in its derivatization for central nervous system (CNS) disorders and metabolic diseases. Notably, its aza-oxa hybrid structure offers improved solubility and metabolic stability—a hot topic in modern drug design.

The synthesis of 4-amino-2-oxa-3-azaspiro[4.4]non-3-en-1-one often involves multi-step protocols, including cyclization and amination reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable and scalable methodologies. These innovations resonate with the pharmaceutical industry's push toward green chemistry and process intensification, topics frequently queried in AI-driven literature searches.

From a commercial perspective, suppliers of CAS 2137572-23-5 highlight its high purity (>98%) and compatibility with peptide coupling reagents, making it valuable for bioconjugation applications. Its role in developing PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors has also been investigated, tying into the booming field of targeted protein degradation. These applications are frequently discussed in forums and search queries related to next-generation therapeutics.

Safety and handling of 2-Oxa-3-azaspiro[4.4]non-3-en-1-one, 4-amino- follow standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability in DMSO and aqueous buffers makes it suitable for high-throughput screening—a feature highly sought after in drug discovery pipelines. As the scientific community continues to explore spirocyclic scaffolds, this compound’s CAS No. 2137572-23-5 remains a focal point for innovation in small-molecule drug development.